N-Deformyl-N-benzyloxycarbonyl Orlistat
N-Deformyl-N-benzyloxycarbonyl Orlistat
Brand Name:
Vulcanchem
CAS No.:
108051-94-1
VCID:
VC0029523
InChI:
InChI=1S/C36H59NO6/c1-5-7-9-11-12-13-14-15-19-23-30(26-33-31(34(38)43-33)24-20-10-8-6-2)42-35(39)32(25-28(3)4)37-36(40)41-27-29-21-17-16-18-22-29/h16-18,21-22,28,30-33H,5-15,19-20,23-27H2,1-4H3,(H,37,40)/t30-,31-,32-,33-/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C36H59NO6
Molecular Weight:
601.9 g/mol
N-Deformyl-N-benzyloxycarbonyl Orlistat
CAS No.: 108051-94-1
Reference Standards
VCID: VC0029523
Molecular Formula: C36H59NO6
Molecular Weight: 601.9 g/mol
| CAS No. | 108051-94-1 |
|---|---|
| Product Name | N-Deformyl-N-benzyloxycarbonyl Orlistat |
| Molecular Formula | C36H59NO6 |
| Molecular Weight | 601.9 g/mol |
| IUPAC Name | [(2S)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoate |
| Standard InChI | InChI=1S/C36H59NO6/c1-5-7-9-11-12-13-14-15-19-23-30(26-33-31(34(38)43-33)24-20-10-8-6-2)42-35(39)32(25-28(3)4)37-36(40)41-27-29-21-17-16-18-22-29/h16-18,21-22,28,30-33H,5-15,19-20,23-27H2,1-4H3,(H,37,40)/t30-,31-,32-,33-/m0/s1 |
| Standard InChIKey | OITCZADOYPEICM-YRCZKMHPSA-N |
| Isomeric SMILES | CCCCCCCCCCC[C@@H](C[C@H]1[C@@H](C(=O)O1)CCCCCC)OC(=O)[C@H](CC(C)C)NC(=O)OCC2=CC=CC=C2 |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC(=O)OCC2=CC=CC=C2 |
| Synonyms | N-[(Phenylmethoxy)carbonyl]-L-Leucine (1S)-1-[[(2S,3S)-3-Hexyl-4_x000B_-oxo-2-oxetanyl]methyl]dodecyl Ester; |
| PubChem Compound | 14847017 |
| Last Modified | Nov 11 2021 |
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